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Compound of Interest

Compound Name:
Ethyl 2-mercapto-1h-imidazole-4-

carboxylate

Cat. No.: B1270801 Get Quote

An In-depth Technical Guide to Ethyl 2-mercapto-1H-imidazole-4-carboxylate

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of Ethyl 2-mercapto-1H-imidazole-4-carboxylate, tailored for

researchers, scientists, and professionals in drug development.

Core Chemical Properties and Identifiers
Ethyl 2-mercapto-1H-imidazole-4-carboxylate is a heterocyclic organic compound featuring

an imidazole ring substituted with a mercapto (-SH) group and an ethyl carboxylate (-COOEt)

group.[1] It serves as a versatile building block in organic synthesis for creating more complex

molecules, including potential pharmaceuticals and agrochemicals.[1] The presence of the

thiol/thione group and the ester allows for a variety of chemical transformations.[1]

The compound exists in a tautomeric equilibrium between the thiol form (2-mercapto) and the

thione form (2-thioxo).

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 64038-64-8[2][3]

Molecular Formula C₆H₈N₂O₂S[3]

Molecular Weight 172.21 g/mol [2][3]

IUPAC Name ethyl 2-sulfanyl-1H-imidazole-4-carboxylate[2]

Alternative IUPAC Name
ethyl 2-sulfanylidene-1,3-dihydroimidazole-4-

carboxylate[3]

InChI
1S/C6H8N2O2S/c1-2-10-5(9)4-3-7-6(11)8-

4/h3H,2H2,1H3,(H2,7,8,11)[2]

InChI Key PONOGPICUOALRU-UHFFFAOYSA-N[2][3]

SMILES CCOC(=O)C1=CNC(=S)N1[3]

MDL Number MFCD02091509[2]

Table 2: Physical and Chemical Properties
Property Value

Physical Form Solid or liquid[2]

Purity 95% - 97%[2][3]

Storage Temperature 2-8°C, Sealed in dry conditions[2]

Table 3: Safety and Hazard Information
Category Information

Signal Word Warning[2]

Hazard Statements

H315: Causes skin irritation.[2][3] H319: Causes

serious eye irritation.[2][3] H335: May cause

respiratory irritation.[2][3]

Precautionary Statements P261, P280, P302+P352, P305+P351+P338[2]
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Chemical Structure and Tautomerism
The structure of Ethyl 2-mercapto-1H-imidazole-4-carboxylate is characterized by its

imidazole core. A key feature is the thione-thiol tautomerism, where the compound can exist as

either a mercapto (C-SH) or a thione (C=S) form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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